Cas no 57774-82-0 (Bicyclo[4.2.0]oct-3-en-7-one, (1R,6R)-rel-)
![Bicyclo[4.2.0]oct-3-en-7-one, (1R,6R)-rel- structure](https://www.kuujia.com/scimg/cas/57774-82-0x500.png)
57774-82-0 structure
Product name:Bicyclo[4.2.0]oct-3-en-7-one, (1R,6R)-rel-
Bicyclo[4.2.0]oct-3-en-7-one, (1R,6R)-rel- Chemical and Physical Properties
Names and Identifiers
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- Bicyclo[4.2.0]oct-3-en-7-one, (1R,6R)-rel-
- DTXSID101275900
- 57774-82-0
- rel-(1R,6R)-Bicyclo[4.2.0]oct-3-en-7-one
-
- Inchi: InChI=1S/C8H10O/c9-8-5-6-3-1-2-4-7(6)8/h1-2,6-7H,3-5H2/t6-,7-/m1/s1
- InChI Key: AYXQRXAAJYZWJJ-RNFRBKRXSA-N
- SMILES: O=C1C[C@H]2CC=CC[C@@H]12
Computed Properties
- Exact Mass: 122.073164938g/mol
- Monoisotopic Mass: 122.073164938g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1Ų
- XLogP3: 1.1
Bicyclo[4.2.0]oct-3-en-7-one, (1R,6R)-rel- Related Literature
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Lukasz Szatkowski,Agnieszka Dybala-Defratyka,Charlie Batarseh,Jochanan Blum,Ludwik Halicz,Faina Gelman New J. Chem., 2013,37, 2241-2244
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Xun-Hui Xu,Wen-Bin Liu,Xue Song,Li Zhou,Na Liu,Yuan-Yuan Zhu,Zong-Quan Wu Polym. Chem., 2021,12, 4838-4845
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Masaki Okamoto,Haruka Satake,Hiroyuki Seki J. Mater. Chem. A, 2017,5, 24425-24432
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Jens P. Eußner,Stefanie Dehnen Chem. Commun., 2014,50, 11385-11388
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Valerie G. Brunton,Duncan Graham,Karen Faulds Analyst, 2020,145, 7225-7233
57774-82-0 (Bicyclo[4.2.0]oct-3-en-7-one, (1R,6R)-rel-) Related Products
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